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Compound of Interest

Compound Name: Cyclopentanemethanol

Cat. No.: B1346683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentanemethanol (CAS No: 3637-61-4), a colorless liquid with a mild, sweet odor, is a

valuable cyclic alcohol intermediate in the synthesis of a wide array of chemical entities,

including active pharmaceutical ingredients (APIs).[1][2] Its structural motif, featuring a

hydroxylmethyl group attached to a cyclopentane ring, imparts a unique combination of

reactivity and lipophilicity, making it a versatile building block in medicinal chemistry and fine

chemical synthesis.[1][3] Understanding the reactivity and stability of cyclopentanemethanol
is paramount for process optimization, formulation development, and ensuring the quality and

safety of downstream products.

This technical guide provides a comprehensive overview of the reactivity and stability of

cyclopentanemethanol, including key reaction pathways, degradation profiles under stress

conditions, and detailed experimental protocols for its analysis.

Physicochemical Properties
A summary of the key physicochemical properties of cyclopentanemethanol is presented in

Table 1.

Table 1: Physicochemical Properties of Cyclopentanemethanol
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Property Value Reference(s)

Molecular Formula C₆H₁₂O [4]

Molecular Weight 100.16 g/mol [4]

Appearance Colorless liquid [1]

Boiling Point 161-163 °C [2]

Density 0.927 g/mL at 25 °C [2]

Flash Point 62 °C [2]

Water Solubility Slightly soluble [2]

pKa
~16-18 (estimated for primary

alcohols)

Reactivity Profile
The reactivity of cyclopentanemethanol is primarily dictated by the hydroxyl group, which can

undergo oxidation, dehydration, and esterification reactions.

Oxidation
As a primary alcohol, cyclopentanemethanol can be oxidized to either

cyclopentanecarbaldehyde or cyclopentanecarboxylic acid, depending on the oxidizing agent

and reaction conditions.

Partial Oxidation to Aldehyde: Mild oxidizing agents, such as pyridinium chlorochromate

(PCC) or Dess-Martin periodinane (DMP), selectively oxidize cyclopentanemethanol to
cyclopentanecarbaldehyde.

Full Oxidation to Carboxylic Acid: Strong oxidizing agents, like potassium permanganate

(KMnO₄) or chromic acid (H₂CrO₄), will oxidize cyclopentanemethanol to
cyclopentanecarboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemicalbook.com/synthesis/cyclopentanemethanol.htm
https://www.chemicalbook.com/synthesis/cyclopentanemethanol.htm
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-chemical-synthesis-versatility-of-cyclopentanemethanol-qr
https://cymitquimica.com/cas/3637-61-4/
https://cymitquimica.com/cas/3637-61-4/
https://cymitquimica.com/cas/3637-61-4/
https://cymitquimica.com/cas/3637-61-4/
https://www.benchchem.com/product/b1346683?utm_src=pdf-body
https://www.benchchem.com/product/b1346683?utm_src=pdf-body
https://www.benchchem.com/product/b1346683?utm_src=pdf-body
https://www.benchchem.com/product/b1346683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclopentanemethanol CyclopentanecarbaldehydePCC or DMP Cyclopentanecarboxylic Acid

KMnO4 or H2CrO4 (excess)

KMnO4 or H2CrO4

Cyclopentanemethanol

MethylenecyclopentaneH2SO4, Heat (E2)

Cyclohexene

H2SO4, High Heat (Rearrangement)

Stress Conditions

Acid Hydrolysis

Analysis (HPLC, LC-MS, NMR)

Base Hydrolysis Oxidation (H2O2) Thermal Photolytic

Cyclopentanemethanol Sample

Degradation Profile & Pathway Elucidation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1346683?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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